molecular formula C11H11ClN4S B8305444 6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine

6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine

Cat. No.: B8305444
M. Wt: 266.75 g/mol
InChI Key: KXTKJBKITLZAAP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

6-Chloro-2-[(phenylmethyl)thio]-4,5-pyrimidinediamine is a useful research compound. Its molecular formula is C11H11ClN4S and its molecular weight is 266.75 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H11ClN4S

Molecular Weight

266.75 g/mol

IUPAC Name

2-benzylsulfanyl-6-chloropyrimidine-4,5-diamine

InChI

InChI=1S/C11H11ClN4S/c12-9-8(13)10(14)16-11(15-9)17-6-7-4-2-1-3-5-7/h1-5H,6,13H2,(H2,14,15,16)

InChI Key

KXTKJBKITLZAAP-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CSC2=NC(=C(C(=N2)Cl)N)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

A suspension of the product from example 2, step (d) (980 mg), NH4Cl (1.61 g) and iron powder (559 mg) in EtOH (100 ml) and H2O (15 ml) was heated at 85° C. for 1.5 h. The mixture was filtered through celite and washed with hot MeOH (100 ml) before concentrating the filtrate onto silica under reduced pressure. Column chromatography using 1:1 isohexane/ethyl acetate as eluent provided the subtitled product as a yellow solid (0.69 g, 78%)
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980 mg
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100 mL
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15 mL
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559 mg
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Yield
78%

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